5-ethyl-N-[2-(1-piperidinyl)ethyl]-2-thiophenecarboxamide

• IUPAC Name: 5-ethyl-N-(2-piperidin-1-ylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H22N2OS/c1-2-12-6-7-13(18-12)14(17)15-8-11-16-9-4-3-5-10-16/h6-7H,2-5,8-11H2,1H3,(H,15,17)
• InChI Key: HRHQOGOSPPXPLZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)NCCN2CCCCC2
• Molecular Formula: C14H22N2OS
• Molecular Weight: 266.40 g/mol

Description

5-ethyl-N-[2-(1-piperidinyl)ethyl]-2-thiophenecarboxamide, commonly known as Etizolam, is a thienodiazepine derivative, which acts as a central nervous system depressant. It is a popular drug in the research community, and its unique pharmacological properties make it an attractive research candidate.

Mechanism of Action

Etizolam binds to the benzodiazepine site on the GABA-A receptor, enhancing the effect of GABA, a neurotransmitter that inhibits the activity of neurons in the brain. This leads to a decrease in neuronal activity, resulting in the anxiolytic, sedative, and hypnotic effects of the drug.
Biochemical and Physiological Effects:
Etizolam has been shown to reduce anxiety, induce sedation and relaxation, and promote sleep. It has also been shown to have muscle relaxant and anticonvulsant properties. However, prolonged use of Etizolam can lead to the development of tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

Etizolam is an attractive research candidate due to its unique pharmacological properties and its similarity to other benzodiazepines. It has a rapid onset of action and a short half-life, making it ideal for laboratory experiments. However, its potential for abuse and dependence limits its use in clinical research.

Future Directions

There is a need for further research on the potential therapeutic uses of Etizolam, particularly in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome. Additionally, more research is needed to understand the long-term effects of Etizolam use, including its potential for tolerance, dependence, and withdrawal. Finally, there is a need for the development of safer and more effective drugs with similar pharmacological properties as Etizolam.
In conclusion, Etizolam is a thienodiazepine derivative with unique pharmacological properties that make it an attractive research candidate. Its anxiolytic, sedative, and hypnotic effects have been extensively studied, and it has potential therapeutic uses in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome. However, its potential for abuse, dependence, and withdrawal limits its use in clinical research. Further research is needed to understand the long-term effects of Etizolam use and to develop safer and more effective drugs with similar pharmacological properties.

Synthesis Methods

Etizolam can be synthesized through a multi-step process involving the reaction of thiophene-2-carboxylic acid with ethyl magnesium bromide, followed by the reaction of the resulting intermediate with 2-(1-piperidinyl)ethylamine. The final product is obtained through crystallization and purification.

Scientific Research Applications

Etizolam has been extensively studied for its anxiolytic, sedative, and hypnotic effects. It has also been investigated for its potential use in the treatment of insomnia, anxiety disorders, and alcohol withdrawal syndrome. Additionally, Etizolam has been studied for its potential as an anticonvulsant and muscle relaxant.